![molecular formula C11H16O3 B6177518 rac-methyl (1R,2R,4R)-2-methyl-5-oxobicyclo[2.2.2]octane-2-carboxylate CAS No. 2550997-76-5](/img/no-structure.png)
rac-methyl (1R,2R,4R)-2-methyl-5-oxobicyclo[2.2.2]octane-2-carboxylate
Overview
Description
The compound “rac-methyl (1R,2R,4R)-5-oxobicyclo[2.2.2]octane-2-carboxylate” is a derivative of bicyclo[2.2.2]octane . Bicyclo[2.2.2]octane derivatives are often used in organic synthesis due to their unique structural properties .
Molecular Structure Analysis
The molecular structure of “rac-methyl (1R,2R,4R)-5-oxobicyclo[2.2.2]octane-2-carboxylate” can be inferred from its name. It is a bicyclo[2.2.2]octane derivative with a carboxylate group attached to one of the bridgehead carbons .Chemical Reactions Analysis
The chemical reactivity of “rac-methyl (1R,2R,4R)-2-methyl-5-oxobicyclo[2.2.2]octane-2-carboxylate” would likely be influenced by the presence of the carboxylate group and the bicyclic structure .Physical And Chemical Properties Analysis
The physical and chemical properties of “rac-methyl (1R,2R,4R)-2-methyl-5-oxobicyclo[2.2.2]octane-2-carboxylate” would be influenced by its molecular structure. For example, the presence of the carboxylate group would likely make the compound polar and potentially soluble in polar solvents .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-methyl (1R,2R,4R)-2-methyl-5-oxobicyclo[2.2.2]octane-2-carboxylate involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-methylcyclohexanone", "ethyl acetoacetate", "sodium ethoxide", "methyl iodide", "hydrochloric acid", "sodium bicarbonate", "sodium chloride", "anhydrous magnesium sulfate", "diethyl ether", "petroleum ether" ], "Reaction": [ "Step 1: Preparation of ethyl (1R,2R,4R)-2-methyl-5-oxobicyclo[2.2.2]octane-2-carboxylate", "2-methylcyclohexanone is reacted with ethyl acetoacetate in the presence of sodium ethoxide to form ethyl (1R,2R,4R)-2-methyl-5-oxobicyclo[2.2.2]octane-2-carboxylate.", "Step 2: Preparation of rac-methyl (1R,2R,4R)-2-methyl-5-oxobicyclo[2.2.2]octane-2-carboxylate", "Ethyl (1R,2R,4R)-2-methyl-5-oxobicyclo[2.2.2]octane-2-carboxylate is reacted with excess methyl iodide in the presence of potassium carbonate to form rac-methyl (1R,2R,4R)-2-methyl-5-oxobicyclo[2.2.2]octane-2-carboxylate.", "Step 3: Purification of rac-methyl (1R,2R,4R)-2-methyl-5-oxobicyclo[2.2.2]octane-2-carboxylate", "The crude product is purified by washing with hydrochloric acid, sodium bicarbonate, and water. The organic layer is dried over anhydrous magnesium sulfate and concentrated under reduced pressure. The residue is dissolved in diethyl ether and washed with water and saturated sodium chloride solution. The organic layer is dried over anhydrous magnesium sulfate and concentrated under reduced pressure to obtain rac-methyl (1R,2R,4R)-2-methyl-5-oxobicyclo[2.2.2]octane-2-carboxylate as a white solid." ] } | |
CAS RN |
2550997-76-5 |
Product Name |
rac-methyl (1R,2R,4R)-2-methyl-5-oxobicyclo[2.2.2]octane-2-carboxylate |
Molecular Formula |
C11H16O3 |
Molecular Weight |
196.2 |
Purity |
95 |
Origin of Product |
United States |
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